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Abstract

Buquinolate, a quinoline derivative, is a synthetic coccidiostat utilized in the poultry industry to
control coccidiosis, a parasitic disease caused by protozoa of the genus Eimeria. This
document provides a comprehensive overview of the chemical structure, physicochemical
properties, and biological activity of buquinolate. Detailed experimental protocols for the
evaluation of its anticoccidial efficacy are also presented, along with a summary of its known
mechanism of action. This guide is intended for researchers, scientists, and professionals
involved in drug development and veterinary medicine.

Chemical Structure and Properties

Buquinolate is chemically known as 4-Hydroxy-6,7-bis(2-methylpropoxy)-3-quinolinecarboxylic
acid ethyl ester.[1] Its structure is characterized by a 4-hydroxyquinoline-3-carboxylic acid core,
substituted with two isobutoxy groups at the 6 and 7 positions and an ethyl ester at the 3
position.

The key physicochemical properties of buquinolate are summarized in the table below for
easy reference and comparison.
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Property Value Reference
Chemical Formula C20H27NOs [2][3]
Molecular Weight 361.43 g/mol [1][2]
CAS Number 5486-03-3 [11[3]
4-Hydroxy-6,7-bis(2-
methylpropoxy)-3-
IUPAC Name . y.p Poxy) ) ) [3]
quinolinecarboxylic acid ethyl
ester
Ethyl 4-hydroxy-6,7-
Synonyms diisobutoxy-3- [1][4]
quinolinecarboxylate, Bonaid
Melting Point 288-291 °C [1]
Appearance Crystalline solid [1]
Solubility Low solubility in water. [4]
CCOC(=0)C1=CNC2=CC(OC
SMILES C(C)C)=C(OCccC(C)C)=C=C2C [2]
1=0
LVVXOXRUTDAKFE-
InChl Key [3]
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Mechanism of Action and Biological Activity

Buquinolate's primary biological activity is its role as a coccidiostat, where it is effective
against several species of Eimeria that infect poultry, including E. tenella, E. necatrix, E.
acervulina, and E. maxima.[4]

The mechanism of action of buquinolate and other quinolone anticoccidials involves the
disruption of the parasite's life cycle.[5] Specifically, buquinolate is known to arrest the
development of the coccidial life cycle at the first-generation schizont stage.[4] This early
intervention prevents the parasite from proliferating within the host's intestinal cells, thereby
mitigating the clinical signs of coccidiosis. While the precise molecular target of quinolones in
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Eimeria is not fully elucidated, it is understood that they interfere with the parasite's metabolic

pathways.

The following diagram illustrates the logical relationship between buquinolate's properties and

its application.
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Buquinolate's core properties and its primary application.

Experimental Protocols
Synthesis of Buquinolate

The synthesis of buquinolate, ethyl 4-hydroxy-6,7-diisobutoxy-3-quinolinecarboxylate, is
described in the patent literature (BE 659237 and its corresponding US patent 3267106). A
general synthetic approach for quinoline-3-carboxylate derivatives involves the Gould-Jacobs
reaction. While the specific details from the patent are not fully enumerated here, a
representative synthetic scheme would likely involve the reaction of an appropriately
substituted aniline with diethyl ethoxymethylenemalonate, followed by cyclization at high
temperature, and subsequent alkylation to introduce the isobutoxy groups.

In Vivo Evaluation of Anticoccidial Efficacy in Chickens

The following protocol outlines a typical experimental workflow for assessing the efficacy of
buquinolate against Eimeria infections in broiler chickens. This is a critical experiment for drug
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development and registration.

1. Animal Acclimatization
(Day-old chicks)

l

2. Randomization into Groups
(e.g., Control, Buquinolate-treated)

3. Medicated Feed Administration
(Buguinolate mixed into feed)

2 days prior to infection

4. Experimental Infection
(Oral gavage with Eimeria oocysts)

Post-infection period
(e.g., 7-9 days)

5. Clinical Monitoring
(Mortality, lesion scores, weight gain)

6. Data Collection & Analysis

(Feed conversion, oocyst counts)
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Workflow for in vivo anticoccidial efficacy testing.

Methodology:
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Animal Acclimatization: Day-old broiler chicks are obtained from a commercial hatchery and
acclimated for a period of approximately 14 days. They are housed in a controlled
environment with ad libitum access to non-medicated feed and water.

Randomization: Chicks are weighed and randomly allocated to different experimental

groups, typically including a non-infected, non-medicated control; an infected, non-medicated
control; and one or more infected groups receiving feed containing different concentrations of
buquinolate.

Medicated Feed Administration: The experimental diets are prepared by incorporating
buquinolate at the desired concentrations. Medicated feed is provided to the respective
treatment groups for a specified period, often starting two days before experimental infection.

Experimental Infection: Each chick in the infected groups is orally inoculated with a
standardized dose of sporulated Eimeria oocysts of the target species.

Clinical Monitoring and Data Collection: For a period of 7-9 days post-infection, the birds are
monitored daily for clinical signs of coccidiosis and mortality. Key parameters measured
include:

o

Weight Gain: Individual bird weights are recorded at the beginning and end of the
experimental period.

o Feed Conversion Ratio (FCR): Calculated as the total feed consumed divided by the total
weight gain.

o Lesion Scoring: On a specific day post-infection (e.g., day 5 or 6), a subset of birds from
each group is euthanized, and the intestinal lesions are scored based on a standardized
scale (e.g., 0 to 4).

o Oocyst Counts: Fecal samples are collected over a defined period, and the number of
oocysts per gram of feces is determined using a McMaster chamber.

Efficacy Determination: The anticoccidial efficacy of buquinolate is determined by
comparing the performance parameters (weight gain, FCR, lesion scores, oocyst counts) of
the treated groups with the infected, non-medicated control group.
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Safety and Regulatory Information

Buquinolate is approved as a feed additive for broiler chickens to aid in the prevention of
coccidiosis.[4] Regulatory agencies establish maximum residue limits (MRLS) for veterinary
drugs in food products. For buquinolate, there is a zero tolerance for residues in eggs and
edible tissues of chickens, with the exception of a tolerance of 0.2 ppm in the liver.[4] A
withdrawal period is typically required before the birds can be slaughtered for human
consumption.[4] It is important to note that buquinolate is not intended for use in laying hens.

[4]

Conclusion

Buquinolate remains a significant tool in the management of coccidiosis in the poultry industry.
Its well-defined chemical structure and established anticoccidial activity against key Eimeria
species have made it a valuable feed additive. This technical guide provides a foundational
understanding of buquinolate for researchers and professionals in the field, summarizing its
chemical and biological properties and outlining the experimental protocols used to validate its
efficacy. Further research into the precise molecular mechanisms of quinolone anticoccidials
could open avenues for the development of new and even more effective coccidiostats.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Buquinolate: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668063#buquinolate-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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